3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C22H18N2O3/c1-14-5-3-7-16(11-14)22-24-19-13-17(9-10-20(19)27-22)23-21(25)15-6-4-8-18(12-15)26-2/h3-13H,1-2H3,(H,23,25)
• InChI Key: GEZKWZOYHXAEHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, and has been shown to be useful in a variety of laboratory experiments. In We will also list some of the future directions for research on this compound.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cell growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain protein kinases that are involved in cell growth and proliferation.
Biochemical and physiological effects:
This compound has been found to have a wide range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and antioxidant properties, and has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, this compound has been found to have analgesic properties, and has been shown to reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its wide range of biochemical and physiological effects. This compound has been found to have anti-inflammatory, antioxidant, and analgesic properties, and has been shown to inhibit the growth of cancer cells in vitro. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic to some cell lines at high concentrations, and caution should be taken when using this compound in in vivo experiments.

Future Directions

There are many potential future directions for research on 3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide. One area of research could focus on the development of more potent and selective analogs of this compound for use in drug discovery. Another area of research could focus on the use of this compound in combination with other drugs or therapies for the treatment of cancer, inflammation, and neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential toxicity in vivo.

Synthesis Methods

The synthesis of 3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 3-methoxybenzoic acid with 3-methylphenyl-2-amino-1,3-benzoxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by crystallization or column chromatography.

Scientific Research Applications

3-methoxy-N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]benzamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. This compound has been found to have anti-inflammatory and antioxidant properties, and has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.